1-Chloro-5-hydroxy-5-methyl-6-heptyne

• Molecular Formula: C8H13ClO
• Molecular Weight: 160.64 g/mol
• IUPAC Name: 7-chloro-3-methylhept-1-yn-3-ol
• InChI: InChI=1S/C8H13ClO/c1-3-8(2,10)6-4-5-7-9/h1,10H,4-7H2,2H3
• InChI Key: VPOYRBWHIIJGOG-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCCCl)(C#C)O

Description

1-Chloro-5-hydroxy-5-methyl-6-heptyne is a useful research compound. Its molecular formula is C8H13ClO and its molecular weight is 160.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 g (2.17 mol) of lithium acetylide in the form of the ethylenediamine complex were suspended in 800 ml of dry dioxane and, while stirring vigorously and cooling in ice, 269.2 g (2.0 mol) of 1-chloro-5-hexanone were rapidly added dropwise, during which the temperature rose to 48° C. The exothermic reaction was allowed to subside while stirring for 3 hours without further external cooling, 500 ml of water were cautiously added, the mixture was filtered, most of the dioxane was distilled off under reduced pressure, the aqueous phase was extracted exhaustively with chloroform, the extract was dried over sodium sulfate, the solvent was evaporated off under reduced pressure, and the residue was subjected to fractional distillation.